Cas no 2228653-01-6 (1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol)

• Product Name: 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol
• CAS No: 2228653-01-6
• MF: C₁₁H₁₈N₂OS
• MW: 226.338421344757
• CID: 6415564
• PubChem ID: 165605610
• Update Time: 2025-06-09

1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol
• 2228653-01-6
• 1-(1-{5-[(dimethylamino)methyl]-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol
• EN300-1726574

• Inchi： 1S/C11H18N2OS/c1-8(14)11(4-5-11)10-12-6-9(15-10)7-13(2)3/h6,8,14H,4-5,7H2,1-3H3
• InChI Key： LHGBJZJZYSKPRG-UHFFFAOYSA-N
• SMILES： S1C(CN(C)C)=CN=C1C1(C(C)O)CC1

Computed Properties

• Exact Mass: 226.11398438g/mol
• Monoisotopic Mass: 226.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.6Ų

Additional information on 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol

Research Brief on 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol (CAS: 2228653-01-6)

This research brief provides an overview of the latest advancements and findings related to the compound 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol (CAS: 2228653-01-6), a molecule of significant interest in the field of chemical biology and medicinal chemistry. The compound's unique structural features, including the thiazole ring and cyclopropyl moiety, make it a promising candidate for various therapeutic applications, particularly in the development of novel small-molecule drugs.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route for 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol, highlighting its scalability and reproducibility. The researchers employed a multi-step synthesis involving cyclopropanation of thiazole derivatives, followed by functional group transformations to achieve the desired product with high purity and yield.

Pharmacological investigations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro assays demonstrated its high affinity for the GABA_A receptor, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Furthermore, molecular docking studies have provided insights into the binding interactions between the compound and the receptor, offering a structural basis for its activity.

Another significant development is the exploration of the compound's pharmacokinetic properties. A recent preclinical study evaluated its absorption, distribution, metabolism, and excretion (ADME) profile, revealing favorable oral bioavailability and metabolic stability. These findings support its potential as a lead compound for further drug development.

In addition to its therapeutic potential, 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol has also been investigated for its role in chemical biology. Researchers have utilized it as a molecular probe to study protein-ligand interactions, leveraging its fluorescent properties to monitor binding events in real-time. This application has provided valuable insights into the dynamics of receptor activation and inhibition.

Despite these promising findings, challenges remain in the development of this compound. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research aims to address these concerns through structural optimization and comprehensive safety profiling.

In conclusion, 1-(1-{5-(dimethylamino)methyl-1,3-thiazol-2-yl}cyclopropyl)ethan-1-ol represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its unique structural features, combined with its pharmacological and pharmacokinetic properties, make it a valuable candidate for further research and development. Future studies will likely focus on refining its therapeutic applications and addressing the remaining challenges to facilitate its transition into clinical trials.